Cas no 23012-13-7 (1,3-oxazole-4-carboxylic acid)
1,3-oxazole-4-carboxylic acid structure
Product Name:1,3-oxazole-4-carboxylic acid
CAS No:23012-13-7
MF:C4H3NO3
MW:113.071521043777
MDL:MFCD06797151
CID:52201
PubChem ID:87574274
Update Time:2025-04-18
1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Oxazole-4-carboxylic acid
- 1,3-Oxazole-4-carboxylic acid
- 4-Oxazolecarboxylic Acid
- 4-OXAZOLECARBOXYLIC ACID EP
- 4-Carboxy-1,3-oxazole
- 4-Carboxy-oxazol
- 4-CARBOXYOXAZOLE
- 4-oxazolcarboxylic acid
- 5-methyloxazole-4-carboxylic acid
- Oxazol-4-carbonsaeure
- 4-Oxazolecarboxylicacid
- oxazole-4-carboxylic
- PubChem11025
- 4-oxazolecarboxlic acid
- JBCFJMYPJJWIRG-UHFFFAOYSA-N
- SBB053171
- STL554827
- BBL101033
- RP00574
- P
- AC-6589
- DS-0679
- CS-W019634
- MFCD06797151
- FT-0647015
- Z1095349994
- AM20090239
- A4878
- F0001-0803
- AKOS005256548
- Oxazole-4-carboxylicacid
- PB14470
- PS-5716
- 23012-13-7
- DTXSID70558427
- SY003724
- O0288
- SCHEMBL322910
- 4-Oxazolecarboxylic acid, 97%
- EN300-68618
- W-206799
- DB-013049
- 1,3-oxazole-4-carboxylic acid
-
- MDL： MFCD06797151
- Inchi： 1S/C4H3NO3/c6-4(7)3-1-8-2-5-3/h1-2H,(H,6,7)
- InChI Key： JBCFJMYPJJWIRG-UHFFFAOYSA-N
- SMILES： O1C=NC(C(=O)O)=C1
Computed Properties
- Exact Mass: 113.01100
- Monoisotopic Mass: 113.011292958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.2
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.45
- Melting Point: 140.0 to 144.0 deg-C
- Boiling Point: 289.324°C at 760 mmHg
- Flash Point: 128.779℃
- Refractive Index: 1.517
- PSA: 63.33000
- LogP: 0.37280
- Sensitiveness: Sensitive to air
1,3-oxazole-4-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- Risk Phrases：R36/37/38
1,3-oxazole-4-carboxylic acid Pricemore >>
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| AstaTech | 64870-5/G |
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| AstaTech | 64870-25/G |
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1,3-oxazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:23012-13-7)1,3-oxazole-4-carboxylic acid
Order Number:A4878
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):398.0
Email:sales@amadischem.com
1,3-oxazole-4-carboxylic acid Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:23012-13-7)1,3-oxazole-4-carboxylic acid
Purity:99%
Quantity:100g
Price ($):398.0